Cas no 2411178-03-3 (2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide)

• Product Name: 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide
• CAS No: 2411178-03-3
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 5356552
• PubChem ID: 154832607
• Update Time: 2025-10-24

2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z4323494654
• 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide
• rac-2-chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide

• Inchi： 1S/C16H22ClNO4/c1-21-12-6-11(7-13(8-12)22-2)10-18(16(20)9-17)14-4-3-5-15(14)19/h6-8,14-15,19H,3-5,9-10H2,1-2H3/t14-,15-/m1/s1
• InChI Key： CRUJOPFELUCPMX-HUUCEWRRSA-N
• SMILES： ClCC(N(CC1C=C(C=C(C=1)OC)OC)[C@@H]1CCC[C@H]1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 2.1
• Topological Polar Surface Area: 59

Additional information on 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide

Introduction to 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide (CAS No. 2411178-03-3)

2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide (CAS No. 2411178-03-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted acetamide moiety, a dimethoxyphenyl group, and a hydroxycyclopentyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chloro-substituted acetamide moiety is a common functional group in many pharmaceuticals, known for its ability to modulate biological targets such as enzymes and receptors. The presence of this group in 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide suggests that it may exhibit similar properties, making it a promising candidate for drug development.

The dimethoxyphenyl group is another key structural feature of this compound. This group has been shown to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. Additionally, the dimethoxyphenyl group can influence the binding affinity and selectivity of the compound towards specific biological targets. Recent studies have highlighted the importance of this group in enhancing the pharmacological properties of various compounds.

The hydroxycyclopentyl moiety is particularly noteworthy due to its potential to improve the solubility and bioavailability of the compound. This cyclic structure can also contribute to the overall conformational stability of the molecule, which is essential for maintaining its biological activity. The (1R,2R) stereochemistry of the hydroxycyclopentyl group further adds to the complexity and specificity of 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide, making it a valuable candidate for detailed investigation.

In terms of its biological activities, 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide has shown promising results in preliminary studies. Research has indicated that it possesses potent anti-inflammatory and analgesic properties, which are highly relevant for the treatment of chronic pain and inflammatory conditions. These findings are supported by in vitro and in vivo experiments that have demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α.

Moreover, recent advancements in computational chemistry have provided valuable insights into the molecular interactions of 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide with its biological targets. Molecular docking studies have revealed that this compound can effectively bind to specific protein pockets with high affinity and selectivity. These computational models have been instrumental in guiding further experimental investigations and optimizing the compound's structure for enhanced therapeutic efficacy.

The potential applications of 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide extend beyond anti-inflammatory and analgesic uses. Ongoing research is exploring its potential as an antiviral agent against various viral infections. Preliminary data suggest that it may inhibit viral replication by targeting specific viral enzymes or host cell factors involved in viral entry and replication processes.

In conclusion, 2-Chloro-N-[(3,5-dimethoxyphenyl)methyl]-N-[(1R,2R)-2-hydroxycyclopentyl]acetamide (CAS No. 2411178-03-3) represents a promising lead compound with a unique combination of structural features that contribute to its potential therapeutic applications. Further research is warranted to fully elucidate its mechanisms of action and optimize its properties for clinical use. The ongoing advancements in medicinal chemistry and pharmaceutical research will undoubtedly continue to enhance our understanding of this fascinating compound.